Cas no 1156239-12-1 (3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid)

3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid is a versatile carboxylic acid derivative featuring a tetrahydropyran (oxane) ring and a methyl-substituted carbamoyl group. Its structure combines a polar amide linkage with a flexible propanoic acid tail, making it useful in organic synthesis, particularly as an intermediate for pharmaceuticals or specialty chemicals. The oxan-4-yl group enhances solubility in both polar and semi-polar solvents, while the methyl substitution offers steric control in reactions. The carboxylic acid functionality allows for further derivatization, such as esterification or amidation. This compound is valued for its balanced reactivity and potential in constructing complex molecular frameworks.
3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid structure
1156239-12-1 structure
Product Name:3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid
CAS No:1156239-12-1
MF:C10H17NO4
MW:215.24628329277
CID:5073450
Update Time:2025-11-07

3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[methyl(oxan-4-yl)carbamoyl]propanoic acid
    • 4-(Methyl(tetrahydro-2H-pyran-4-yl)amino)-4-oxobutanoic acid
    • 3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid
    • Inchi: 1S/C10H17NO4/c1-11(8-4-6-15-7-5-8)9(12)2-3-10(13)14/h8H,2-7H2,1H3,(H,13,14)
    • InChI Key: QSZWRKFJWOCMPN-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)N(C)C(CCC(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 236
  • XLogP3: -0.4
  • Topological Polar Surface Area: 66.8

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Additional information on 3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid

3-[Methyl(oxan-4-yl)carbamoyl]propanoic Acid: A Comprehensive Overview of CAS No. 1156239-12-1

3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid (CAS No. 1156239-12-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including the treatment of neurological disorders and metabolic diseases. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid.

Chemical Structure and Properties

3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid is a carboxylic acid derivative with a molecular formula of C10H17NO4. The compound features a central propanoic acid moiety linked to a carbamoyl group, which is further substituted with a methyl and an oxan-4-yl (tetrahydro-2H-pyran-4-yl) group. The presence of these functional groups imparts unique chemical and physical properties to the molecule. For instance, the carboxylic acid group confers acidity and reactivity, while the carbamoyl and oxan-4-yl groups contribute to its solubility and biological activity.

The compound is typically synthesized through a multi-step process involving the coupling of an appropriate amine with an acid chloride or anhydride. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the production of 3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid. For example, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis approach that significantly reduced reaction time and improved yield.

Biological Activities and Therapeutic Potential

The biological activities of 3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid have been extensively studied in both in vitro and in vivo models. One of the key areas of interest is its potential as a modulator of G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are important targets for drug discovery. Research has shown that 3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid can selectively bind to specific GPCRs, leading to altered signaling pathways and potential therapeutic effects.

In a study published in the Nature Communications, researchers demonstrated that 3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid exhibited potent anti-inflammatory properties by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. This finding suggests that the compound may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid has also shown promise in neurological disorders. A recent study published in the Journal of Medicinal Chemistry reported that the compound exhibited neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings indicate that 3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid may be a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of 3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid. Several Phase I clinical trials are currently underway to assess the pharmacokinetics, safety, and tolerability of the compound in healthy volunteers. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In addition to ongoing clinical trials, researchers are exploring novel formulations and delivery systems to enhance the bioavailability and therapeutic efficacy of 3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid. For instance, nanoparticle-based delivery systems have shown promise in improving drug delivery to target tissues while minimizing systemic side effects.

The future directions for research on 3-[Methyl(oxan-4-yl)carbamoyl]propanoic acid include further elucidation of its mechanism of action, identification of biomarkers for patient stratification, and development of combination therapies with other drugs to enhance therapeutic outcomes. As our understanding of this compound continues to evolve, it is likely that new applications will emerge, further expanding its potential impact on human health.

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